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Executive Summary: Diethylaluminum chloride (DEAC), an organoaluminum compound with

the chemical formula (C₂H₅)₂AlCl, is a potent and versatile reagent in modern organic and

organometallic chemistry.[1][2] This guide provides an in-depth analysis of its core

physicochemical properties, structural characteristics, and applications, with a particular focus

on its utility for researchers, scientists, and professionals in drug development. As a strong

Lewis acid and a key component in Ziegler-Natta catalysis, DEAC's reactivity profile demands

rigorous handling protocols, which are also detailed herein to ensure safe and effective

implementation in experimental workflows.[3][4][5]

Core Physicochemical Properties of
Diethylaluminum Chloride
DEAC is a colorless to yellowish liquid that is highly reactive with air and moisture.[3] Its

fundamental properties are critical for its use in controlled chemical synthesis, dictating storage,

handling, and reaction conditions.

Molecular Structure and Weight
The empirical formula of Diethylaluminum chloride is C₄H₁₀AlCl.[1][3] This gives it a molecular

weight of approximately 120.56 g/mol .[1][6][7] Structurally, DEAC exists as a dimer,

[(C₂H₅)₂AlCl]₂, where two chloride atoms bridge the two aluminum centers.[4] In this dimeric

form, each aluminum atom is bonded to two ethyl groups and two bridging chlorine atoms,
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adopting a tetrahedral geometry.[4] This structure contrasts with trialkylaluminum compounds,

which typically feature bridging alkyl groups.[4]
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Density and Other Key Properties
The density of DEAC is a critical parameter for accurate measurement and dispensing in

laboratory and industrial settings. It is typically reported in the range of 0.887 to 0.961 g/mL at

25 °C.[1] A comprehensive summary of its key physical and chemical properties is provided in

the table below.

Property Value Source(s)

Molecular Formula C₄H₁₀AlCl [1][3]

Molecular Weight 120.56 g/mol [1][6]

CAS Number 96-10-6 [1][3]

Appearance Colorless to yellowish liquid [3]

Density 0.887 - 0.961 g/mL at 25 °C [1]

Melting Point -85 °C to -74 °C [1][4][8]

Boiling Point 125 °C at 50 mmHg [1][9]

Flash Point -22.8 °C (-9 °F) [1]

Solubility

Miscible with hexane and other

non-polar organic solvents.[1]

[3]

Reactivity

Reacts violently with water.[1]

[3] Pyrophoric (ignites

spontaneously in air).[4][6]

Reactivity and Synthetic Applications
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DEAC's utility is rooted in its strong Lewis acidity, which allows it to activate substrates and

catalyze a wide range of chemical transformations.[2][3][5] This makes it an invaluable tool for

constructing complex molecular architectures, particularly in pharmaceutical development.[1][2]

Key Applications in Organic Synthesis:
Ziegler-Natta Catalysis: DEAC is a crucial co-catalyst with transition metal compounds for

the polymerization of alkenes, such as in the production of polyolefins.[4][10]

Lewis Acid Catalysis: It effectively catalyzes fundamental carbon-carbon bond-forming

reactions, including Diels-Alder and ene reactions, which are essential for building the cyclic

and acyclic frameworks of many drug molecules.[2][4][5]

Alkylation Reactions: DEAC can serve as an alkylating agent, facilitating the formation of

new carbon-carbon bonds.[2]

Reagent Precursor: It is used as a starting material for the synthesis of other

organoaluminum and organometallic compounds.[2]
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Safe Handling and Experimental Protocols
The inherent reactivity of DEAC, particularly its pyrophoric nature, necessitates stringent safety

measures and specialized handling techniques.[4][6][11] All manipulations must be performed

under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent violent reactions with air and

moisture.[3][11][12]

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Work must be conducted in a glovebox or a fume hood with the sash

positioned as low as possible.[13]

Personal Protective Equipment:

Eye Protection: Chemical splash goggles and a face shield are mandatory.[13]

Skin Protection: A fire-resistant lab coat (e.g., Nomex) must be worn over natural fiber

clothing.[13] Synthetic clothing should be avoided.[13]

Gloves: Double gloving with nitrile gloves under neoprene or other chemically resistant

gloves is recommended.[13]

Protocol for Transferring DEAC Solution via Syringe
This protocol outlines the standard procedure for transferring pyrophoric liquids like DEAC. This

should only be performed by trained personnel.

Preparation: Ensure the reaction vessel is dry and purged with an inert gas. Remove all

flammable materials and clutter from the fume hood.[13][14] Keep a container of powdered

lime or dry sand within arm's length for spill control.[11]

Syringe Preparation: Select a syringe with a volume at least double that of the liquid to be

transferred.[13] Ensure the syringe is clean, dry, and fitted with a long needle. Purge the

syringe with inert gas.
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Bottle Setup: Secure the DEAC reagent bottle to a stand within the fume hood.[13][14]

Puncture the septum with a needle connected to an inert gas line to maintain positive

pressure.

Liquid Transfer: Insert the syringe needle through the septum into the DEAC solution. Slowly

draw the desired volume of liquid into the syringe.

Clear the Needle: Withdraw the needle tip into the headspace above the liquid and pull the

plunger back slightly to draw inert gas, clearing the needle of any residual liquid.[14]

Dispense: Transfer the syringe to the reaction vessel and dispense the reagent slowly.

Quenching: Immediately after use, rinse the syringe and needle with a dry, inert solvent (e.g.,

hexane). Discharge the solvent rinse into a separate flask containing an alcohol like

isopropanol for quenching.[12]
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Conclusion
Diethylaluminum chloride is a high-value reagent for advanced chemical synthesis, offering

unique reactivity as a potent Lewis acid and catalyst. Its primary physicochemical properties—a

molecular weight of 120.56 g/mol and a density around 0.96 g/mL—are foundational to its

practical use.[1][6] However, its pyrophoric and water-reactive nature demands the utmost

respect and adherence to rigorous safety protocols. By understanding its properties and

implementing validated handling procedures, researchers can safely leverage the synthetic

power of DEAC to advance the fields of materials science and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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